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Compound of Interest

Compound Name: Cyanofenphos

Cat. No.: B1669378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cyanofenphos, an

organophosphorus insecticide, in both aqueous and organic media. The information compiled

herein is intended to support research, development, and analytical activities involving this

compound. This document presents quantitative solubility data, detailed experimental protocols

for solubility determination, and a visual representation of the experimental workflow.

Core Physical and Chemical Properties of
Cyanofenphos
Cyanofenphos (O-(4-cyanophenyl) O-ethyl phenylphosphonothioate) is an organophosphorus

compound with the chemical formula C₁₅H₁₄NO₂PS. There are some discrepancies in the

reported physical state and melting point of cyanofenphos. It has been described as both a

white crystalline solid and a colorless to pale yellow liquid[1]. The melting point has been

reported in the range of 83°C to 96°C.

Quantitative Solubility Data
The solubility of cyanofenphos has been determined in water and a range of organic solvents.

The available quantitative data are summarized in the table below. It is important to note the

variation in reported water solubility values, which may be attributed to differences in

experimental conditions such as temperature.
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Solvent Temperature (°C) Solubility Reference(s)

Water 20 (pH 7) 6.0 mg/L [2]

Water 30 0.6 mg/L [3][4]

Methanol Not Specified
515,000 mg/L (51.5

g/100mL)

Organic Solvents

(unspecified)
20

89,000 mg/L (8.9

g/100mL)
[2]

Qualitative Solubility in Organic Solvents
While extensive quantitative data is limited in publicly accessible literature, qualitative solubility

information for cyanofenphos is available.

Cyanofenphos is reported to be soluble in:

Ketones: Acetone, methyl ethyl ketone, methyl isobutyl ketone, cyclohexanone[1]

Aromatic Hydrocarbons: Benzene, toluene, xylene, methylnaphthalene[1]

Chlorinated Solvents: Methylene dichloride, chloroform[1]

Other Solvents: Acetonitrile, dimethyl formamide, ethyl cellosolve[1]

The availability of commercial cyanofenphos solutions in acetone, methanol, and acetonitrile

further substantiates its solubility in these solvents[5].

Cyanofenphos is reported to be slightly soluble in:

Methanol[1]

Isopropanol[1]

Kerosene[1]

Soybean oil[1]
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It is noteworthy that the qualitative description of "slightly soluble" in methanol contradicts the

high quantitative solubility value presented in the table. This discrepancy may arise from

different sources or experimental methodologies.

Experimental Protocols for Solubility Determination
The following protocols are based on internationally recognized guidelines for determining the

solubility of chemical substances.

Determination of Water Solubility (Based on OECD
Guideline 105)
This method is applicable for determining the water solubility of substances up to their

detection limit.

1. Principle: The solubility in water is determined by the saturation mass concentration of the

substance in water at a given temperature. The "shake-flask method" is a common technique

where the substance is agitated in water until equilibrium is reached.

2. Materials and Apparatus:

Analytical balance

Sieve with an aperture size of 150 µm

Thermostatically controlled water bath or shaker

Centrifuge (if necessary)

Analytical instrumentation appropriate for the quantification of cyanofenphos (e.g., High-

Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography (GC)

with a suitable detector).

pH meter

3. Procedure:
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Preparation of Test Substance: Ensure the cyanofenphos to be tested is of high purity. If it

is a solid, it should be pulverized to a fine powder.

Preliminary Test: To estimate the approximate solubility, add increasing amounts of

cyanofenphos to a fixed volume of water in a flask. Agitate at the test temperature and

visually inspect for dissolution. This helps in determining the appropriate amount of

substance for the definitive test.

Definitive Test: a. Add an excess amount of cyanofenphos (as determined from the

preliminary test) to a flask containing a known volume of distilled or deionized water. b.

Tightly seal the flask and place it in a thermostatically controlled shaker or water bath.

Agitate the flask at a constant temperature (e.g., 20°C or 30°C) for a sufficient period to

reach equilibrium. A minimum of 24 hours is recommended, with periodic sampling (e.g., at

24, 48, and 72 hours) to ensure equilibrium has been reached (i.e., the concentration in

solution does not change significantly between time points). c. After equilibration, allow the

undissolved material to settle. If necessary, centrifuge the solution at a controlled

temperature to separate the solid phase. d. Carefully extract a sample from the clear,

saturated aqueous phase. e. Analyze the concentration of cyanofenphos in the sample

using a validated analytical method.

Data Analysis: The solubility is reported as the average of at least three replicate

determinations, expressed in mg/L or g/100mL. The temperature and pH of the

measurement should also be reported.

Determination of Solubility in Organic Solvents (General
Protocol)
A standardized method for organic solvent solubility is the CIPAC MT 181 method. The

following is a general outline of the procedure.

1. Principle: Similar to the water solubility test, the principle is to create a saturated solution of

the solute in the organic solvent at a specific temperature and then determine the concentration

of the solute in that solution.

2. Materials and Apparatus:
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Analytical balance

Volumetric flasks

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., HPLC, GC).

3. Procedure:

Solvent Selection: Choose the organic solvent(s) of interest. Ensure the solvent is of high

purity.

Saturation: Add an excess of cyanofenphos to a known volume of the organic solvent in a

sealed flask.

Equilibration: Agitate the mixture in a thermostatically controlled environment for an

adequate period to ensure equilibrium is reached (e.g., 24 hours).

Separation: Allow the undissolved solid to settle. Filter the supernatant through a solvent-

resistant filter (e.g., PTFE) to obtain a clear, saturated solution.

Quantification: Accurately dilute an aliquot of the saturated solution with the same solvent

and analyze the concentration of cyanofenphos using a suitable and validated analytical

method.

Calculation: Calculate the solubility based on the measured concentration and the dilution

factor. Express the result in g/100mL or other appropriate units, and report the temperature

of the measurement.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for determining the solubility of a

chemical compound.
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Caption: General workflow for solubility determination.
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This guide provides a foundational understanding of the solubility of cyanofenphos. For

specific research applications, it is recommended to perform solubility determinations under the

precise conditions relevant to the intended study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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